Cas no 1806580-11-9 (4-Iodo-3-mercapto-5-(trifluoromethyl)pyridine)

• Product Name: 4-Iodo-3-mercapto-5-(trifluoromethyl)pyridine
• CAS No: 1806580-11-9
• MF: C₆H₃F₃INS
• MW: 305.059402704239
• CID: 4907741
• Update Time: 2025-11-01

4-Iodo-3-mercapto-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-3-mercapto-5-(trifluoromethyl)pyridine

• Inchi： 1S/C6H3F3INS/c7-6(8,9)3-1-11-2-4(12)5(3)10/h1-2,12H
• InChI Key： BJKLQRLOSDWIMW-UHFFFAOYSA-N
• SMILES： IC1C(=CN=CC=1C(F)(F)F)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 2.5
• Topological Polar Surface Area: 13.9

Additional information on 4-Iodo-3-mercapto-5-(trifluoromethyl)pyridine

Research Briefing on 4-Iodo-3-mercapto-5-(trifluoromethyl)pyridine (CAS: 1806580-11-9) in Chemical Biology and Pharmaceutical Applications

4-Iodo-3-mercapto-5-(trifluoromethyl)pyridine (CAS: 1806580-11-9) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and iodo substituents, serves as a valuable building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its potential in targeted drug design and medicinal chemistry, making it a focal point for researchers in the field.

One of the key areas of interest for 4-Iodo-3-mercapto-5-(trifluoromethyl)pyridine is its role in the synthesis of small-molecule inhibitors. The trifluoromethyl group enhances the metabolic stability and lipophilicity of the resulting compounds, while the iodo substituent provides a handle for further functionalization via cross-coupling reactions. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have demonstrated its utility in the development of inhibitors targeting protein kinases, which are critical in cancer and inflammatory diseases.

In addition to its applications in drug discovery, 4-Iodo-3-mercapto-5-(trifluoromethyl)pyridine has also been explored in chemical biology for probing enzyme mechanisms and protein-ligand interactions. The mercapto group offers a reactive site for conjugation with biomolecules, enabling the creation of probes for studying cellular pathways. A 2023 study published in ACS Chemical Biology utilized this compound to develop activity-based probes for cysteine proteases, shedding light on its potential in elucidating disease mechanisms.

The synthetic routes to 4-Iodo-3-mercapto-5-(trifluoromethyl)pyridine have also been optimized in recent years, with advancements in halogenation and thiolation techniques. Researchers have reported improved yields and selectivity using palladium-catalyzed reactions, as detailed in a 2022 article in Organic Process Research & Development. These methodological improvements are critical for scaling up production and ensuring the compound's availability for preclinical and clinical studies.

Looking ahead, the potential of 4-Iodo-3-mercapto-5-(trifluoromethyl)pyridine extends to emerging areas such as PROTAC (Proteolysis Targeting Chimeras) development and covalent drug design. Its unique chemical properties make it a promising candidate for creating bifunctional molecules that can selectively degrade disease-related proteins. Ongoing research in this direction is expected to yield novel therapeutic strategies, particularly for challenging targets in oncology and neurodegenerative diseases.

In conclusion, 4-Iodo-3-mercapto-5-(trifluoromethyl)pyridine (CAS: 1806580-11-9) represents a multifaceted tool in modern chemical biology and pharmaceutical research. Its applications span from drug discovery to mechanistic studies, supported by continuous advancements in synthetic methodologies. As research progresses, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.